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Compound of Interest

Compound Name: (+)-JNJ-A07

Cat. No.: B10830086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel antiviral compound (+)-JNJ-A07 with

other molecules targeting Dengue virus (DENV) replication. The information presented is

supported by experimental data to assist researchers in evaluating its potential.

Executive Summary
(+)-JNJ-A07 and its close analog, JNJ-1802, are highly potent, pan-serotype Dengue virus

inhibitors that represent a significant advancement in the field of DENV antiviral research.[1][2]

These compounds employ a novel mechanism of action by targeting the interaction between

the viral non-structural proteins NS3 and NS4B.[2] Specifically, they obstruct the formation of a

crucial complex between the NS2B/NS3 protease-helicase and the NS4A-2K-NS4B precursor

protein.[3] This disruption prevents the biogenesis of vesicle packets, which are essential for

viral RNA replication.[3] This guide compares the in vitro efficacy and mechanism of action of

(+)-JNJ-A07 and its analogs with other notable DENV inhibitors, including those that have

entered clinical trials.

Data Presentation: In Vitro Efficacy and Cytotoxicity
The following tables summarize the 50% effective concentration (EC50) and 50% cytotoxic

concentration (CC50) of various antiviral compounds against the four serotypes of Dengue

virus. Lower EC50 values indicate higher antiviral potency, while higher CC50 values suggest

lower cellular toxicity.
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Table 1: NS3-NS4B Interaction Inhibitors

Compo
und

DENV-1
(EC50
nM)

DENV-2
(EC50
nM)

DENV-3
(EC50
nM)

DENV-4
(EC50
nM)

CC50
(nM)

Cell
Line

Referen
ce(s)

(+)-JNJ-

A07
- 0.1 - - >10,000 Vero [4]

JNJ-1802
<0.04 -

0.057

0.057 -

11

<0.04 -

1.8

<0.04 -

45

>2260 -

2610
Vero

[5][6][7]

[8]

NITD-

688
8 - 38 8 - 38 8 - 38 8 - 38 >10,000

A549,

Huh-7

[9][10]

[11]

Table 2: Other DENV Inhibitors

Comp
ound

Target

DENV-
1
(EC50
µM)

DENV-
2
(EC50
µM)

DENV-
3
(EC50
µM)

DENV-
4
(EC50
µM)

CC50
(µM)

Cell
Line

Refere
nce(s)

Balapir

avir

(R1479)

NS5

Polyme

rase

1.9 - 11 1.9 - 11
Not

Tested
1.9 - 11 >100 Huh-7 [12][13]

Celgosi

vir

Host α-

glucosi

dase

<0.7 0.2 <0.7 <0.7 >50 - [14][15]

Chloroq

uine

Host

cell

endoso

mes

- ~10.8 - - ~80 Vero [16][17]

Mechanism of Action: (+)-JNJ-A07
(+)-JNJ-A07's unique mechanism of action disrupts a critical step in the formation of the DENV

replication complex. The diagram below illustrates this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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antivirals-targeting-denv-replication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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